Cas no 132633-97-7 (Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-)

• Product Name: Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
• CAS No: 132633-97-7
• MF: C₄H₁₁BrClN₂O₂P
• MW: 265.473099946976
• CID: 183447
• PubChem ID: 125554
• Update Time: 2025-04-19

Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphorodiamidic acid,N-(2-bromoethyl)-N'-(2-chloroethyl)-
• (2-bromoethylamino)-(2-chloroethylamino)phosphinic acid
• Isophosphamide bromide mustard
• N-(2-Bromoethyl)-N'-(2-chloroethyl)phosphorodiamidic acid
• 132633-97-7
• DTXSID70157676
• Phosphorodiamidic acid, N-(2-bromoethyl)-N'-(2-chloroethyl)-

• Inchi： 1S/C4H11BrClN2O2P/c5-1-3-7-11(9,10)8-4-2-6/h1-4H2,(H3,7,8,9,10)
• InChI Key： ONDMKWOOMAPTPJ-UHFFFAOYSA-N
• SMILES： BrCCNP(NCCCl)(=O)O

Computed Properties

• Exact Mass: 263.94313
• Monoisotopic Mass: 263.94300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36